2-Methoxy-2-methyl-1-(4-phenylpiperidin-1-yl)propan-1-one

• IUPAC Name: 2-methoxy-2-methyl-1-(4-phenylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C16H23NO2/c1-16(2,19-3)15(18)17-11-9-14(10-12-17)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3
• InChI Key: VCZNEMDUHGEMII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCC(CC1)C2=CC=CC=C2)OC
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

MPPP is a synthetic compound that was first synthesized in the early 1960s. It is a potent psychoactive substance that belongs to the class of cathinones. It has gained attention in the scientific community due to its potential applications in research. MPPP is structurally similar to other psychoactive substances such as methamphetamine and MDMA.

Mechanism of Action

MPPP acts as a dopamine and serotonin reuptake inhibitor. It inhibits the reuptake of dopamine and serotonin, leading to an increase in their levels in the brain. This increase in dopamine and serotonin levels can lead to various physiological and biochemical effects.
Biochemical and Physiological Effects:
MPPP has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain. This increase in dopamine and serotonin levels can lead to various effects such as euphoria, increased energy, and increased sociability. MPPP has also been shown to have effects on other neurotransmitters such as norepinephrine and acetylcholine.

Advantages and Limitations for Lab Experiments

MPPP has various advantages and limitations for lab experiments. One of the advantages is its potency. MPPP is a potent psychoactive substance that can be used in small quantities. This makes it ideal for experiments that require precise dosing. However, one of the limitations is its potential for abuse. MPPP is a psychoactive substance that can be abused, and its use should be strictly regulated.

Future Directions

There are various future directions for the study of MPPP. One of the future directions is the study of its effects on other neurotransmitters. MPPP has been shown to have effects on dopamine and serotonin, but its effects on other neurotransmitters such as glutamate and GABA are not well understood. Another future direction is the study of its potential therapeutic applications. MPPP has been shown to have potential applications in the treatment of various neurological and psychiatric disorders such as depression and anxiety.
Conclusion:
MPPP is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. It has been used in studies related to neurochemistry, pharmacology, and toxicology. MPPP acts as a dopamine and serotonin reuptake inhibitor, leading to an increase in their levels in the brain. It has various biochemical and physiological effects and has advantages and limitations for lab experiments. There are various future directions for the study of MPPP, including the study of its effects on other neurotransmitters and its potential therapeutic applications.

Synthesis Methods

MPPP can be synthesized using various methods. One of the most common methods is the Leuckart reaction. In this method, piperidine is reacted with methyl ethyl ketone to form 4-phenylpiperidin-4-ol. The resulting compound is then reacted with methoxyacetyl chloride to form MPPP.

Scientific Research Applications

MPPP has potential applications in various scientific research fields. It has been used in studies related to neurochemistry, pharmacology, and toxicology. MPPP has been used as a tool to study the effects of psychoactive substances on the central nervous system. It has also been used to study the effects of various drugs on dopamine and serotonin transporters.